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Compound of Interest

Compound Name:
2-Amino-1,3-

bis(carboxylethoxy)propane

Cat. No.: B604946 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and operational

integrity. This guide provides a comprehensive, step-by-step procedure for the safe disposal of

2-Amino-1,3-bis(carboxylethoxy)propane, ensuring compliance with safety regulations and

minimizing environmental impact.

Hazard Identification and Safety Summary
2-Amino-1,3-bis(carboxylethoxy)propane hydrochloride is classified as a hazardous

substance. Understanding its primary hazards is the first step in safe handling and disposal.
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Hazard Statement GHS Classification Precautionary Measures

H302: Harmful if swallowed
Acute toxicity, oral (Category

4)

P270: Do not eat, drink or

smoke when using this

product. P330: Rinse mouth.

H315: Causes skin irritation
Skin corrosion/irritation

(Category 2)

P280: Wear protective

gloves/protective clothing.

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.

H319: Causes serious eye

irritation

Serious eye damage/eye

irritation (Category 2A)

P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

H335: May cause respiratory

irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation (Category 3)

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray. P304+P340: IF INHALED:

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing.

Disposal Protocol
The primary directive for the disposal of 2-Amino-1,3-bis(carboxylethoxy)propane is to

adhere to local, state, and federal regulations.[1] The following protocol provides a general

framework for its safe disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate PPE to

mitigate exposure risks.
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Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses with side-shields or goggles.

Lab Coat: A standard laboratory coat to protect clothing and skin.

Respiratory Protection: If working in a poorly ventilated area or if there is a risk of generating

dust or aerosols, use a NIOSH-approved respirator.

Step 2: Waste Collection

Unused Material: If disposing of the original product, keep it in its original, tightly sealed

container. Do not mix it with other waste chemicals.

Contaminated Materials: Any materials used to clean up spills of 2-Amino-1,3-
bis(carboxylethoxy)propane, such as absorbent pads, contaminated gloves, or labware,

should be collected in a separate, clearly labeled, and sealed container.

Step 3: Spill Management

In the event of a spill, follow these procedures to minimize hazards and prevent environmental

contamination.

Ventilate the Area: Ensure adequate ventilation to disperse any vapors or dust.

Contain the Spill: Prevent the spill from spreading or entering drains or water courses.[1]

Absorb Liquids: For liquid spills, use an inert, finely-powdered liquid-binding material such as

diatomite or universal binders.[1]

Collect Absorbed Material: Carefully scoop the absorbed material into a designated, sealable

waste container.

Decontaminate Surfaces: Scrub the affected surfaces and any contaminated equipment with

alcohol.[1]

Dispose of Contaminated Materials: All materials used for cleanup should be disposed of as

hazardous waste according to the procedures outlined in this guide.
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Step 4: Waste Storage

Store waste containers in a designated, secure area, away from incompatible materials.

The storage area should be cool, dry, and well-ventilated.

Ensure all waste containers are clearly labeled with the chemical name and associated

hazards.

Step 5: Final Disposal

The final disposal of 2-Amino-1,3-bis(carboxylethoxy)propane must be conducted through

a licensed hazardous waste disposal company.

Provide the disposal company with a copy of the Safety Data Sheet (SDS) to ensure they

have all the necessary information for safe handling and disposal.

Never dispose of this chemical down the drain or in the regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for 2-Amino-1,3-
bis(carboxylethoxy)propane.
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Caption: Disposal workflow for 2-Amino-1,3-bis(carboxylethoxy)propane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [Safe Disposal of 2-Amino-1,3-
bis(carboxylethoxy)propane: A Procedural Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b604946#2-amino-1-3-bis-
carboxylethoxy-propane-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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